Cas no 53385-72-1 (Pyridinium, 1-pentyl-, bromide)

• Product Name: Pyridinium, 1-pentyl-, bromide
• CAS No: 53385-72-1
• MF: C₁₀H₁₆BrN
• MW: 230.144742012024
• CID: 357415
• PubChem ID: 13908588
• Update Time: 2025-04-19

Pyridinium, 1-pentyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-pentyl-, bromide
• 1-pentylpyridin-1-ium,bromide
• N-pentylpyridinium Bromide
• 1-PENTYLPYRIDIN-1-IUM BROMIDE
• 1-n-pentylpyridinium bromide
• JOEPKDCJDKHSFJ-UHFFFAOYSA-M
• DTXSID80552330
• SCHEMBL1884891
• 53385-72-1

• Inchi： 1S/C10H16N.BrH/c1-2-3-5-8-11-9-6-4-7-10-11;/h4,6-7,9-10H,2-3,5,8H2,1H3;1H/q+1;/p-1
• InChI Key： JOEPKDCJDKHSFJ-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 212.9214
• Monoisotopic Mass: 229.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88